Cas no 2137061-89-1 (Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)-)

• Product Name: Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)-
• CAS No: 2137061-89-1
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5286142
• Update Time: 2025-10-28

Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)-

• Inchi： 1S/C9H17BrO/c1-9(2,7-10)6-8-4-3-5-11-8/h8H,3-7H2,1-2H3/t8-/m1/s1
• InChI Key： UKARHWYEDVUWDY-MRVPVSSYSA-N
• SMILES： O1CCC[C@@H]1CC(C)(C)CBr

Additional information on Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)-

Comprehensive Overview of Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)- (CAS No. 2137061-89-1)

The compound Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)- (CAS No. 2137061-89-1) is a specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This tetrahydrofuran derivative is characterized by its unique brominated alkyl side chain, which imparts distinct chemical properties and reactivity. Researchers are particularly interested in its potential applications as a chiral building block or intermediate in the synthesis of complex molecules. The (2R)-stereochemistry further enhances its value in enantioselective reactions, a hot topic in modern drug discovery.

In recent years, the demand for high-purity chiral compounds like Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)- has surged due to advancements in asymmetric synthesis and green chemistry. This aligns with the growing trend of sustainable pharmaceutical manufacturing, where efficient and eco-friendly synthetic routes are prioritized. The compound's bromo-functional group offers versatility for further modifications, making it a valuable asset in medicinal chemistry and material science. Its CAS No. 2137061-89-1 serves as a critical identifier for researchers sourcing this material for experimental or industrial purposes.

The structural features of Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)- also make it relevant to studies on bioactive heterocycles, a trending topic in drug development. Heterocyclic compounds, especially furan derivatives, are known for their diverse biological activities, including antimicrobial and anti-inflammatory effects. This has led to increased searches for "furan-based drug candidates" and "chiral intermediates for APIs" in scientific databases. The compound's 2,2-dimethylpropyl moiety contributes to its stability, a desirable trait for process chemistry applications where robustness under reaction conditions is essential.

From a technical perspective, the synthesis and handling of Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)- require expertise in air-sensitive techniques and stereocontrolled reactions. These skills are highly sought after in the fine chemical industry, as evidenced by frequent queries about "handling brominated furans" and "purification of chiral tetrahydrofurans." The compound's molecular weight and logP values are also of interest to computational chemists working on QSAR modeling, reflecting the intersection of experimental and in silico research methodologies.

Quality control of CAS No. 2137061-89-1 typically involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry to ensure enantiomeric purity—a critical parameter given the rising regulatory emphasis on chiral drug approval. This aligns with industry discussions on "ICH guidelines for stereoisomers" and "specifications for pharmaceutical intermediates." The compound's shelf life and storage conditions (often under inert atmosphere) are additional practical considerations for laboratories and manufacturers.

Looking ahead, Furan, 2-(3-bromo-2,2-dimethylpropyl)tetrahydro-, (2R)- may play a role in emerging areas like targeted protein degradation (PROTACs) or covalent inhibitor design, where its bromo group could serve as a handle for linker attachment. These applications resonate with current searches for "new modalities in drug discovery" and "small molecule probes." As research continues, this compound's utility in catalysis and functional material synthesis may further expand, solidifying its position as a multifaceted tool in molecular innovation.